Cas no 153745-69-8 (3(2H)-Isoxazolone,5-(3-piperidinyl)-)

3(2H)-Isoxazolone,5-(3-piperidinyl)- structure
153745-69-8 structure
Product Name:3(2H)-Isoxazolone,5-(3-piperidinyl)-
CAS No:153745-69-8
MF:C8H12N2O2
MW:168.193081855774
CID:138909
Update Time:2024-01-25

3(2H)-Isoxazolone,5-(3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Isoxazolone,5-(3-piperidinyl)-
    • 3(2H)-Isoxazolone,5-(3-piperidinyl)-(9CI)
    • 5-(3-piperidinyl)-3(2H)-Isoxazolone
    • 3(2H)-Isoxazolone, 5-(3-piperidinyl)-
    • Inchi: 1S/C8H12N2O2/c11-8-4-7(12-10-8)6-2-1-3-9-5-6/h4,6,9H,1-3,5H2,(H,10,11)
    • InChI Key: JBNREPDCQNWPIU-UHFFFAOYSA-N
    • SMILES: O1C(C2CCCNC2)=CC(=O)N1

Computed Properties

  • Exact Mass: 168.09000
  • Monoisotopic Mass: 168.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4A^2

Experimental Properties

  • PSA: 58.03000
  • LogP: 0.76370
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